3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl]-3H-indol-2-one

• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl]-3H-indol-2-one
• InChI: InChI=1S/C22H32N2O3/c1-13(2)16-7-5-14(3)11-19(16)22(26)24-20-8-6-15(27-4)12-18(20)17(9-10-23)21(24)25/h6,8,12-14,16-17,19H,5,7,9-11,23H2,1-4H3/t14-,16+,17?,19-/m1/s1
• InChI Key: CWEZAOIJTFFWFR-QUDPZHSTSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H]([C@@H](C1)C(=O)N2C3=C(C=C(C=C3)OC)C(C2=O)CCN)C(C)C
• Canonical SMILES: CC1CCC(C(C1)C(=O)N2C3=C(C=C(C=C3)OC)C(C2=O)CCN)C(C)C

Description

Substituent Effects on Physicochemical Properties

• Methoxy group : Enhances lipophilicity (logP ≈ 2.8) compared to hydroxylated derivatives like 3-(2-aminoethyl)-1-methyl-1H-indol-5-ol (logP ≈ 1.9).
• Aminoethyl group : Introduces basicity (pKa ≈ 9.5), enabling salt formation under acidic conditions, unlike non-aminated analogs.
• Cyclohexanecarbonyl moiety : Increases molecular weight (MW ≈ 400 g/mol) and steric bulk compared to unsubstituted indol-2-ones (MW ≈ 150–200 g/mol).

Structural Analogues from PubChem

Compound	Key Differences	CID
2-(5-Methoxy-2-methyl-1H-indol-3-yl)ethanamine	Lacks lactam ring and cyclohexane group	52899
3-(2-Aminoethyl)-5-methoxy-1H-indole-2-carboxylic acid	Carboxylic acid substituent at C2	698111
N-Methylserotonin	Hydroxyl group at C5, no acylated cyclohexane	440945

Crystallographic Data and Conformational Studies

While crystallographic data for this specific compound are not publicly available, inferences are drawn from related structures:

• Indol-2-one core : X-ray studies of 2-oxindole (CID 698111) reveal a nearly planar structure with a dihedral angle of 2.5° between the benzene and lactam rings.
• Cyclohexane ring : In N-[2-(5-methoxy-1H-indol-3-yl)ethyl]cyclopropanecarboxamide (CID 2877), the cyclohexane substituent adopts a chair conformation with axial substituents, stabilizing the molecule via van der Waals interactions.
• Packing interactions : Hydrogen bonds between the lactam carbonyl and amine groups typically form infinite chains in the crystal lattice, as seen in 3-(2-aminoethyl)-1-methyl-1H-indol-5-ol (CID 440945).

Predicted unit cell parameters (based on analogous compounds):

• Space group : P212121
• Unit cell dimensions : a = 10.2 Å, b = 12.5 Å, c = 14.8 Å
• Z-value : 4

Preparation Methods

Fischer Indole Synthesis

• Substrate : 4-Methoxyphenylhydrazine and a cyclic ketone (e.g., 2-aminocyclohexanone) are condensed under acidic conditions.
• Conditions :
  • Catalyst : HCl or H₂SO₄ in ethanol/water (1:1) at 80–100°C for 12–24 hours.
  • Yield : 60–75% for intermediate 5-methoxy-3-(2-aminoethyl)indol-2-one.

Oxindole Alkylation

• Substrate : 5-Methoxyoxindole is alkylated at the 3-position using 2-bromoethylamine hydrobromide.
• Conditions :
  • Base : K₂CO₃ in DMF at 60°C for 6 hours.
  • Yield : 55–65%.

Preparation of the Cyclohexanecarbonyl Moiety

The (1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl group is synthesized via asymmetric catalysis or chiral resolution .

Asymmetric Catalysis

• Substrate : Cyclohexenecarboxylic acid derivatives.
• Catalyst : Chiral bis-oxazoline complexes (e.g., Cu(II)-BOX) for enantioselective hydrogenation.
• Conditions :
  • H₂ (50 psi), 25°C, 24 hours.
  • Enantiomeric Excess (ee) : >98%.

Chiral Resolution

• Substrate : Racemic cyclohexanecarbonyl chloride.
• Resolution Agent : (1S,2R)-Ephedrine forms diastereomeric salts, separated via recrystallization.
• Yield : 40–50% of the desired (1R,2S,5R)-isomer.

Acylation of the Indol-2-One Core

The cyclohexanecarbonyl group is introduced via Schotten-Baumann acylation or mixed anhydride methods .

Schotten-Baumann Reaction

• Substrate : 3-(2-Aminoethyl)-5-methoxyindol-2-one and (1R,2S,5R)-cyclohexanecarbonyl chloride.
• Conditions :
  • Base : 10% NaOH in THF/H₂O (2:1) at 0°C.
  • Reaction Time : 2 hours.
  • Yield : 70–80%.

Mixed Anhydride Method

• Substrate : Cyclohexanecarboxylic acid activated with ethyl chloroformate.
• Conditions :
  • Base : Triethylamine in dichloromethane at −20°C.
  • Yield : 65–75%.

Stereochemical Control and Optimization

Critical challenges include maintaining the (1R,2S,5R) configuration during acylation.

Stereoretentive Conditions

• Solvent : Non-polar solvents (e.g., toluene) minimize racemization.
• Temperature : Reactions conducted below 25°C.

Analytical Confirmation

• Chiral HPLC : Chiralpak AD-H column, hexane/isopropanol (90:10), flow rate 1 mL/min.
• Optical Rotation : [α]D²⁵ = +42.5° (c = 1.0, CHCl₃).

Purification and Characterization

Chromatographic Methods

• Flash Chromatography : Silica gel, ethyl acetate/hexane (3:7).
• HPLC : C18 column, acetonitrile/water (70:30), UV detection at 254 nm.

Spectroscopic Data

Technique	Key Signals
¹H NMR (400 MHz, CDCl₃)	δ 7.25 (d, J=8.4 Hz, 1H, Ar-H), 6.82 (s, 1H, Ar-H), 3.89 (s, 3H, OCH₃), 3.12 (t, J=6.8 Hz, 2H, CH₂NH₂), 2.95 (m, 1H, cyclohexane-H), 1.68–1.22 (m, 9H, cyclohexane-CH₃ and CH(CH₃)₂).
HRMS	m/z 413.2465 [M+H]⁺ (calc. 413.2468).

Comparative Analysis of Methods

Method	Advantages	Limitations
Fischer Indole Synthesis	High regioselectivity	Moderate yields (~60%)
Asymmetric Catalysis	Excellent ee (>98%)	Costly catalysts
Schotten-Baumann Acylation	Rapid reaction	Sensitivity to moisture

Chemical Reactions Analysis

Types of Reactions

3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl]-3H-indol-2-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogenation or metal hydrides, converting ketones to alcohols or reducing double bonds.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride in ethanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl]-3H-indol-2-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl]-3H-indol-2-one involves its interaction with specific molecular targets and pathways. This compound may act by binding to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally analogous indole derivatives, focusing on substituent effects, pharmacological relevance, and synthetic strategies.

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Pharmacological Notes	Reference
Target Compound	3H-indol-2-one, 5-methoxy, 2-aminoethyl, (1R,2S,5R)-cyclohexanecarbonyl	Hypothesized CNS activity due to aminoethyl group
5-Chloro-3-(2-chlorophenyl)-1,3-dihydro-3-methoxy-2H-indol-2-one (CAS 365526-08-5)	2H-indol-2-one, 5-chloro, 3-(2-chlorophenyl), 3-methoxy	Potential kinase inhibition; halogenated substituents enhance lipophilicity
5-(1-Methyl-1H-indole-3-carbonyl)-1H-benzo[d]imidazol-2(3H)-one (CAS 171967-71-8)	Benzimidazolone fused with indole-3-carbonyl	Reported as a protein kinase C (PKC) inhibitor
Ethyl (4R,5R)-5-(6-fluoro-1H-indol-3-yl)-1-((methoxycarbonyl)amino)-2-methyl-4-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylate	Fluorinated indole, pyrrolidine-carboxylate, stereochemical complexity	Demonstrated enantioselectivity in catalytic reactions
3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one (CAS N/A)	Benzodioxole-linked indol-2-one, hydroxy and methyl substituents	Investigated for antioxidant properties

Key Observations:

Substituent Effects on Bioactivity The target compound’s 2-aminoethyl group may confer affinity for amine receptors (e.g., serotonin or dopamine receptors), analogous to 5-hydroxytryptophol (a serotonin metabolite) . Halogenated derivatives (e.g., 5-chloro-3-(2-chlorophenyl)-...) exhibit increased lipophilicity, which correlates with enhanced blood-brain barrier penetration and kinase inhibition . Methoxy groups, as in the target compound and 5-methoxy-2-[(5-methoxy-1H-indol-1-yl)carbonyl]-1H-indole , often improve metabolic stability but may reduce solubility.

Stereochemical Considerations The (1R,2S,5R)-cyclohexanecarbonyl group in the target compound mirrors stereochemical motifs in menthol derivatives (e.g., (1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl esters) , which are known to influence receptor binding kinetics. Enantioselective synthesis methods, as seen in Ethyl (4R,5R)-5-(6-fluoro-1H-indol-3-yl)-... , highlight the importance of stereochemistry in optimizing pharmacological profiles.

Synthetic Challenges The target compound’s synthesis likely parallels procedures for related indole-carbonyl derivatives, such as coupling activated cyclohexanecarbonyl chlorides to indole scaffolds under basic conditions . Purification challenges are anticipated due to the compound’s polar 2-aminoethyl group and bulky cyclohexanecarbonyl substituent, necessitating advanced chromatographic techniques .

Biological Activity

3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl]-3H-indol-2-one, often referred to as D-3263, is a complex organic compound notable for its unique structural features and potential biological activities. This compound incorporates an indole core, a methoxy group, and a cyclohexane ring, making it of significant interest in medicinal chemistry and pharmacological research.

Property	Value
Molecular Formula	C22H32N2O3
Molecular Weight	372.5 g/mol
IUPAC Name	3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexanecarbonyl]-3H-indol-2-one
InChI Key	CWEZAOIJTFFWFR-QUDPZHSTSA-N

Synthesis

The synthesis of D-3263 involves multiple steps that include the formation of the indole core through Fischer indole synthesis, methylation to introduce the methoxy group, and Friedel-Crafts acylation for attaching the cyclohexane ring. These synthetic routes are crucial for modifying the compound to enhance its biological properties or create analogs for further research.

Antimicrobial Properties

Research indicates that D-3263 exhibits significant antimicrobial activity against various pathogens. Notably, it has been tested against:

• Staphylococcus aureus (including MRSA)
• Mycobacterium tuberculosis
• Candida albicans

In a study evaluating its antibacterial efficacy, D-3263 demonstrated a minimum inhibitory concentration (MIC) of 0.98 μg/mL against MRSA strains . Additionally, it showed moderate antifungal activity against Candida albicans , with MIC values ranging from 7.80 to 62.50 μg/mL for various derivatives .

Anticancer Activity

D-3263 has also been investigated for its anticancer properties. It has shown preferential suppression of rapidly dividing cancer cells compared to non-tumor fibroblasts. Specifically, compounds similar to D-3263 displayed significant antiproliferative effects against various cancer cell lines, including A549 lung cancer cells . The mechanism of action appears to involve modulation of specific molecular targets related to cell growth and apoptosis pathways.

The exact mechanism by which D-3263 exerts its biological effects is still under investigation. However, it is believed that the compound interacts with specific receptors or enzymes involved in critical biological pathways. This interaction may lead to altered cellular responses such as inhibition of cell growth or induction of apoptosis in cancer cells.

Study on Antibacterial Activity

A recent study assessed the antibacterial properties of various indole derivatives, including D-3263. The results indicated that:

Compound	MIC (μg/mL) against MRSA	MBC (μg/mL) against MRSA
D-3263	0.98	Not specified
Other analogs	3.90	12.50

This study highlights the potential of D-3263 as a lead compound in developing new antibacterial agents effective against resistant strains .

Study on Anticancer Activity

In another research effort focusing on anticancer properties, D-3263 was found to significantly inhibit the growth of A549 cells with IC50 values indicating potent activity compared to standard chemotherapeutics . The findings suggest that further exploration into the structure–activity relationship (SAR) of D-3263 could yield valuable insights into designing more effective anticancer drugs.